Cas no 108991-00-0 (Naphtho[2,1-d]thiazol-5-amine,6,7,8,9-tetrahydro-2-methyl-)

Naphtho[2,1-d]thiazol-5-amine,6,7,8,9-tetrahydro-2-methyl- structure
108991-00-0 structure
Product Name:Naphtho[2,1-d]thiazol-5-amine,6,7,8,9-tetrahydro-2-methyl-
CAS No:108991-00-0
MF:C12H14N2S
MW:218.317961215973
CID:128239
PubChem ID:121226570
Update Time:2025-04-18

Naphtho[2,1-d]thiazol-5-amine,6,7,8,9-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,1-d]thiazol-5-amine,6,7,8,9-tetrahydro-2-methyl-
    • Naphtho[2,1-d]thiazole, 5-amino-6,7,8,9-tetrahydro-2-methyl- (6CI)
    • 108991-00-0
    • 2-Methyl-6,7,8,9-tetrahydronaphtho[2,1-d]thiazol-5-amine
    • Inchi: 1S/C12H14N2S/c1-7-14-11-6-10(13)8-4-2-3-5-9(8)12(11)15-7/h6H,2-5,13H2,1H3
    • InChI Key: OBQSSZRLUMSQQI-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2=CC(=C3CCCCC3=C12)N

Computed Properties

  • Exact Mass: 218.08776963g/mol
  • Monoisotopic Mass: 218.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.2Ų
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